Cas no 2679939-04-7 (rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679939-04-7
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5645341
• PubChem ID: 165907239
• Update Time: 2025-05-20

rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281929
• rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• 2679939-04-7

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)10(18)15-4-3-7(9(16)17)5-8(15)6-1-2-6/h6-8H,1-5H2,(H,16,17)/t7-,8-/m1/s1
• InChI Key： LIMAYVMBXJGPAN-HTQZYQBOSA-N
• SMILES： FC(C(N1CC[C@@H](C(=O)O)C[C@@H]1C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Recent Advances in the Study of rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679939-04-7)

The compound rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679939-04-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, which make it a promising candidate for the development of novel pharmaceuticals. The compound's cyclopropyl and trifluoroacetyl groups contribute to its stability and reactivity, enabling it to interact with various biological targets. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to obtain enantiomerically pure forms of the compound for further evaluation.

In vitro and in vivo studies have demonstrated that rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid exhibits potent inhibitory activity against several enzymes involved in disease pathways. Notably, it has shown promise as an inhibitor of key proteases and kinases, which are often implicated in cancer and inflammatory disorders. Mechanistic studies have revealed that the compound binds to the active sites of these enzymes, disrupting their function and leading to downstream therapeutic effects.

Pharmacokinetic and pharmacodynamic evaluations of rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid have provided valuable insights into its bioavailability, metabolism, and toxicity profile. The compound exhibits favorable absorption and distribution properties, with minimal off-target effects observed in preclinical models. These findings support its potential for further development as a lead compound in drug discovery programs.

Ongoing research is exploring the optimization of rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid through structural modifications to enhance its potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify key pharmacophores and guide the design of next-generation derivatives. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-(2R,4R)-2-cyclopropyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and biological activity make it a valuable tool for understanding disease mechanisms and identifying new drug targets. Future research will focus on advancing this compound through preclinical and clinical development, with the ultimate goal of addressing unmet medical needs in various therapeutic areas.